Methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Brand Name:
Vulcanchem
CAS No.:
19684-72-1
VCID:
VC0022682
InChI:
InChI=1S/C25H38O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h13,15,18-22,27H,5-12,14H2,1-4H3/t15-,18+,19-,20+,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)O)C
Molecular Formula:
C25H38O4
Molecular Weight:
402.6 g/mol
Methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
CAS No.: 19684-72-1
Main Products
VCID: VC0022682
Molecular Formula: C25H38O4
Molecular Weight: 402.6 g/mol
![Methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate - 19684-72-1](/images/no_structure.jpg)
| CAS No. | 19684-72-1 |
|---|---|
| Product Name | Methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Molecular Formula | C25H38O4 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(8R,9S,10R,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H38O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h13,15,18-22,27H,5-12,14H2,1-4H3/t15-,18+,19-,20+,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | ULGXCWPAWSIRQE-ZAJRCTALSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)O)C |
| Synonyms | 12α-Hydroxy-3-oxochol-4-en-24-oic acid methyl ester |
| PubChem Compound | 14826038 |
| Last Modified | Nov 11 2021 |
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